Cas no 1550146-13-8 ((3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol)

• Product Name: (3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol
• CAS No: 1550146-13-8
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 6793457
• PubChem ID: 115351055
• Update Time: 2025-08-02

(3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• MFCD23639435
• [3-Fluoro-5-(trifluoromethyl)phenyl]-phenylmethanol
• 1550146-13-8
• (3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol
• FYQBFRCFVXRWCS-UHFFFAOYSA-N

• Inchi： 1S/C14H10F4O/c15-12-7-10(6-11(8-12)14(16,17)18)13(19)9-4-2-1-3-5-9/h1-8,13,19H
• InChI Key： FYQBFRCFVXRWCS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 270.06677759g/mol
• Monoisotopic Mass: 270.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol

Introduction to (3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol (CAS No. 1550146-13-8) stands out due to its unique structural and functional properties. This compound, characterized by its fluoro and trifluoromethyl substituents, has garnered significant attention in recent years for its potential applications in drug development and synthetic chemistry.

The molecular structure of (3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol consists of a benzene ring substituted with a fluoro group at the 3-position and a trifluoromethyl group at the 5-position, further connected to a phenylmethanol moiety. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis.

In the realm of pharmaceutical research, the presence of fluorine atoms is particularly noteworthy. Fluorinated aromatic compounds are known for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluoro group in (3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol contributes to these properties, making it a valuable building block for the synthesis of novel therapeutic agents.

The trifluoromethyl group further enhances the compound's utility by introducing lipophilicity and influencing its electronic distribution. This modification is particularly relevant in drug design, where optimizing pharmacokinetic profiles is crucial. Recent studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved pharmacological activity and reduced toxicity compared to their non-fluorinated counterparts.

Synthetic chemists have leveraged (3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol as a key intermediate in the development of complex molecules. Its bifunctional nature allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This compound has been employed in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The phenylmethanol moiety in the compound's structure also contributes to its reactivity and functionality. This part of the molecule can participate in various chemical reactions, including esterification, etherification, and oxidation processes. These reactions are essential for modifying the compound's properties and tailoring it to specific applications.

In recent years, there has been growing interest in green chemistry principles, which emphasize sustainable and environmentally friendly synthetic methods. (3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol has been explored in several such initiatives. Researchers have developed catalytic processes that minimize waste and reduce energy consumption during its synthesis. These advancements align with global efforts to promote sustainable chemical practices.

The compound's potential extends beyond pharmaceuticals into materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to degradation, making them suitable for high-performance materials. (3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol could be used in the development of advanced polymers or coatings that require exceptional durability and chemical resistance.

The integration of computational chemistry has further enhanced the understanding of (3-Fluoro-5-(trifluoromethyl)phenyl)(phenyl)methanol's properties. Molecular modeling techniques allow researchers to predict how this compound will behave in different environments and how it will interact with biological targets. These predictions are invaluable in guiding experimental design and optimizing drug candidates.

In conclusion, (3-Fluoro-5-(trifluoromethyl)phenyl strong >)(< strong > phenyl strong >)methanol is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research, synthetic chemistry, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow even further.